Cas no 23170-45-8 (methyl 5-methyl-1H-pyrazole-4-carboxylate)
23170-45-8 structure
Product Name:methyl 5-methyl-1H-pyrazole-4-carboxylate
CAS No:23170-45-8
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD07357354
CID:253246
PubChem ID:12605493
Update Time:2025-09-26
methyl 5-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-methyl-1H-pyrazole-4-carboxylate
- 1H-Pyrazole-4-carboxylicacid, 3-methyl-, methyl ester
- 5-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID METHYL ESTER
- methyl 5-methyl-1H-pyrazole-4-carboxylate
- 3-Methyl-4-methoxycarbonyl-pyrazol
- methyl 3-methylpyrazole-4-carboxylate
- Methyl-3-methyl-pyrazol-4-carboxylat
- 1H-Pyrazole-4-carboxylic acid, 3-methyl-, methyl ester
- CRMIQSQQCPLMIJ-UHFFFAOYSA-N
- RP20603
- AX8213000
- ST2413368
- AB0023608
- TL80073746
- W4701
- 3-Methyl-2H-
- FT-0726689
- Methyl3-methyl-1H-pyrazole-4-carboxylate
- F2198-3744
- CS-W022835
- DTXSID60504175
- MFCD07357354
- SY107680
- SCHEMBL13519179
- AKOS006284555
- SCHEMBL719512
- 897657-09-9
- AS-30708
- J-522196
- F2198-2619
- AKOS015919892
- 23170-45-8
- METHYL 3-METHYL-2H-PYRAZOLE-4-CARBOXYLATE
- DA-07878
-
- MDL： MFCD07357354
- Inchi： 1S/C6H8N2O2/c1-4-5(3-7-8-4)6(9)10-2/h3H,1-2H3,(H,7,8)
- InChI Key： CRMIQSQQCPLMIJ-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=NNC=1C)=O
Computed Properties
- Exact Mass: 140.05900
- Monoisotopic Mass: 140.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55
- XLogP3: 0.5
Experimental Properties
- Density: 1.217±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 268.5±20.0 ºC (760 Torr),
- Flash Point: 116.2±21.8 ºC,
- Refractive Index: 1.526
- Solubility: Slightly soluble (3.9 g/l) (25 º C),
- PSA: 54.98000
- LogP: 0.50470
methyl 5-methyl-1H-pyrazole-4-carboxylate Security Information
- Hazard Statement： H302-H315-H319-H335
methyl 5-methyl-1H-pyrazole-4-carboxylate Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
methyl 5-methyl-1H-pyrazole-4-carboxylate Pricemore >>
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| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M52580-250mg |
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| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M52580-1g |
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¥656.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M52580-5g |
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785.70 | 2021-05-17 |
methyl 5-methyl-1H-pyrazole-4-carboxylate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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